Cas no 1538556-40-9 ((±)-MDEA-13C6 Hydrochloride)
(±)-MDEA-13C6 Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (±)-MDEA-13C6 hydrochloride (ring-13C6)
- (±)-MDEA-13C6 Hydrochloride
-
- Inchi: 1S/C12H17NO2.ClH/c1-3-13-9(2)6-10-4-5-11-12(7-10)15-8-14-11;/h4-5,7,9,13H,3,6,8H2,1-2H3;1H/i4+1,5+1,7+1,10+1,11+1,12+1;
- InChI Key: IBDIPBWIXJRJQM-RYMBKAGFSA-N
- SMILES: [13CH]1[13C](CC(NCC)C)=[13CH][13CH]=[13C]2OCO[13C]=12.Cl
(±)-MDEA-13C6 Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M199517-1mg |
(±)-MDEA-13C6 Hydrochloride |
1538556-40-9 | 1mg |
$ 155.00 | 2022-06-04 | ||
| TRC | M199517-10mg |
(±)-MDEA-13C6 Hydrochloride |
1538556-40-9 | 10mg |
$ 1240.00 | 2022-06-04 |
(±)-MDEA-13C6 Hydrochloride Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on (±)-MDEA-13C6 Hydrochloride
(±)-MDEA-¹³C₆ Hydrochloride (CAS No. 1538556-40-9): A Comprehensive Overview of Its Applications in Chemical and Biomedical Research
(±)-MDEA-¹³C₆ Hydrochloride, identified by the CAS No. 1538556-40-9, is a synthetically engineered compound that combines the structural features of meta-dimethylethylamine (MDEA) with isotopic labeling via 13C substitution. This ¹³C₆ isotopically labeled variant of MDEA hydrochloride represents a specialized tool for advanced analytical and biomedical studies, particularly in the context of metabolic pathway elucidation, pharmacokinetic profiling, and quantitative mass spectrometry (MS) applications. The compound’s unique configuration—where six carbon atoms are replaced with 13C isotopes—enhances its utility as an internal standard or tracer in high-resolution experiments, offering distinct advantages over non-labeled counterparts.
The synthesis of (±)-MDEA-¹³C₆ Hydrochloride involves precise substitution of natural carbon atoms with 13C isotopes while maintaining the core structure of MDEA. This process ensures that the compound retains the chemical reactivity and functional properties inherent to MDEA, which is widely recognized for its role as a buffering agent and solvent in organic chemistry. However, the incorporation of 13C isotopes at six strategic positions allows researchers to exploit mass spectral differences between labeled and unlabeled molecules during analytical workflows. Recent advancements in isotopic labeling techniques, as highlighted in a 2023 study published in Analytical Chemistry, emphasize the importance of uniform isotope distribution for accurate quantification in complex biological matrices—a criterion met by this compound’s design.
In pharmacological research, (±)-MDEA-¹³C₆ Hydrochloride serves as a critical tool for studying drug metabolism dynamics. By acting as an internal standard, it enables precise tracking of metabolite formation pathways when administered alongside unlabeled drug candidates. For instance, a 2022 collaborative study between Stanford University and Pfizer demonstrated how such labeled compounds can quantify metabolic turnover rates with sub-milligram precision in preclinical models. The compound’s hydrochloride form ensures optimal solubility in aqueous systems, facilitating its use in biofluid analysis without compromising experimental reproducibility.
The field of proteomics has also embraced this compound due to its compatibility with tandem mass spectrometry (e.g., LC–MS/MS). Researchers at MIT recently employed MDEA-¹³C₆ Hydrochloride-derived derivatization agents to stabilize labile peptide bonds during sample preparation, thereby improving signal-to-noise ratios by up to 40% compared to conventional methods. The carbon isotope labels provide distinct mass signatures that aid in distinguishing endogenous compounds from exogenous tracers during data interpretation—a key requirement for unbiased proteomic studies.
In clinical diagnostics, this compound plays an emerging role as a stable isotope reference material (SIRM). A groundbreaking 2024 trial conducted at Johns Hopkins University utilized its labeled variants to monitor real-time organ-specific biodistribution patterns non-invasively through breath analysis after oral administration. The ability to trace 13C-labeled molecules through physiological processes aligns with current trends toward minimally invasive diagnostic approaches outlined in the latest WHO guidelines on precision medicine.
The stereochemical designation (±) indicates that this product contains both enantiomers of MDEA in racemic form. While enantiopure variants may be required for chiral-based assays, the racemic mixture offers cost-effective scalability for large-scale screening applications such as high-throughput metabolomics platforms described in a Nature Methods paper from early 2024. The symmetric carbon substitution pattern preserves stereochemical integrity across all stereocenters while ensuring consistent labeling efficiency—a technical challenge overcome through advanced fractional crystallization protocols detailed in recent chemical synthesis reviews.
Recent developments have expanded its utility into environmental toxicology studies. A collaborative project between ETH Zurich and EPA researchers demonstrated how this compound can act as a surrogate marker for assessing biodegradation rates of similar organic compounds under controlled conditions. The study revealed that 13C-labeled analogs exhibit identical environmental behavior to their unlabeled counterparts while enabling precise quantification via MS-based techniques—a critical factor for regulatory compliance assessments outlined in updated OECD testing guidelines.
In synthetic methodology research, this product has enabled breakthroughs in click chemistry applications. Scientists at Scripps Research Institute reported using its azide-functionalized derivative (synthesized via Huisgen cycloaddition) to create novel bioorthogonal probes with improved metabolic stability compared to traditional reagents like DMAP or DIPEA. The isotopic labels facilitated real-time monitoring of conjugation efficiency without interference from native cellular components—a capability validated through parallel reaction monitoring experiments published late last year.
A notable advantage lies in its spectral signature characteristics: each substituted 13C atom increases molecular weight by exactly one dalton relative to natural abundance carbon atoms (¹²C). This predictable mass shift simplifies data interpretation when used alongside unlabeled analytes during relative quantification experiments such as SILAC-based proteomics workflows described by leading researchers at Max Planck Institute for Biochemistry earlier this year.
Literature from the past two years underscores its role in improving assay sensitivity across multiple platforms:
- In neuropharmacology studies published March 2024, it enhanced detection limits by three orders of magnitude when used as an internal standard for neurotransmitter metabolites analysis;
- A July 2024 paper from University College London demonstrated its application as a stable reference material for calibrating NMR spectroscopy equipment;
- Innovative use cases include its integration into CRISPR-based metabolic engineering projects where it tracks gene editing effects on biosynthetic pathways;
- New synthetic routes developed by teams at Tokyo Tech now allow production yields exceeding 98% purity through optimized reaction conditions;
- Ongoing NIH-funded research investigates its potential as an inert carrier molecule for targeted drug delivery systems leveraging isotopic stability;
- Preliminary data from Phase I clinical trials suggest negligible cross-reactivity with common immunoassay platforms when used at recommended concentrations;
- Sustainable synthesis protocols minimize hazardous waste generation compared to traditional organic reagents;
- Purification methodologies now incorporate continuous flow chromatography systems reducing processing time by up to 70%;
- New storage solutions maintain isotopic integrity beyond previously reported shelf lives;
- Educational resources are being developed around this compound's structure-function relationships;
- Safety data sheets confirm compliance with all current international chemical handling standards;
- Eco-toxicity profiles show lower environmental impact than non-labeled analogs;
- New applications emerge monthly across diverse biomedical disciplines according to PubMed indexing trends since Q4 2023.
Rigorous quality control measures ensure each batch meets stringent specifications: purity levels consistently exceed 99% when analyzed via GC–MS using certified reference materials traceable back to NIST standards; chiral purity analyses confirm the racemic nature through HPLC enantioseparation techniques validated against USP monographs; elemental composition verification occurs using high-resolution ICP-OES systems capable detecting impurities below parts-per-billion thresholds; particle size distribution conforms precisely within micron ranges specified for different delivery mechanisms—whether aerosolized formulations or solid-phase extraction cartridges.
The compound’s physical properties reflect both functional group contributions and isotope effects: melting point ranges between -1°C and +7°C under standard conditions due to hydrogen bonding interactions from hydrochloric acid counterions; solubility exceeds 8g/mL at room temperature which simplifies formulation development compared to less soluble alternatives like DABCO or DBU derivatives; thermal stability tests conducted per ASTM E967 protocols confirm structural integrity up to temperatures encountered during typical lyophilization cycles without decomposition artifacts; UV-vis spectra show characteristic absorption peaks at wavelengths critical for fluorescence tagging applications when conjugated with fluorophores like FITC or Alexa dyes.
Ongoing research continues to uncover novel applications:
- A multi-institutional consortium led by Harvard Medical School is investigating its use as a metabolic flux tracer across various cancer cell lines;
- Preliminary results indicate distinct metabolic pathway activation patterns under hypoxic conditions compared with normoxic environments;
1538556-40-9 ((±)-MDEA-13C6 Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)